Cas no 90150-94-0 (2-Bromo-3-methoxy-6-nitroaniline)

• Product Name: 2-Bromo-3-methoxy-6-nitroaniline
• CAS No: 90150-94-0
• MF: C₇H₇BrN₂O₃
• MW: 247.046080827713
• CID: 4719215
• PubChem ID: 118526228
• Update Time: 2025-05-26

2-Bromo-3-methoxy-6-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-methoxy-6-nitroaniline
• BrC1=C(N)C(=CC=C1OC)[N+](=O)[O-]
• 2-Bromo-3-methoxy-6-nitroaniline

• Inchi： 1S/C7H7BrN2O3/c1-13-5-3-2-4(10(11)12)7(9)6(5)8/h2-3H,9H2,1H3
• InChI Key： AXSFASXZURDNPF-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1N)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 245.96400 g/mol
• Monoisotopic Mass: 245.96400 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 81.1
• Molecular Weight: 247.05

Additional information on 2-Bromo-3-methoxy-6-nitroaniline

Professional Introduction to 2-Bromo-3-methoxy-6-nitroaniline (CAS No. 90150-94-0)

2-Bromo-3-methoxy-6-nitroaniline is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and chemical properties. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 90150-94-0, serves as a versatile intermediate in the synthesis of various bioactive molecules and functional materials. Its molecular structure, characterized by a bromine substituent, a methoxy group, and a nitro group attached to an aniline core, makes it a valuable building block for further chemical modifications and applications.

The relevance of 2-Bromo-3-methoxy-6-nitroaniline in modern research is underscored by its role in the development of novel therapeutic agents. Recent studies have highlighted its potential in the synthesis of antimicrobial and anticancer compounds. The presence of electron-withdrawing nitro and bromine groups enhances its reactivity, allowing for diverse functionalization strategies that can lead to the discovery of new pharmacophores. For instance, researchers have utilized this compound to develop derivatives with enhanced binding affinity to biological targets, demonstrating its importance in drug design.

In the realm of materials science, 2-Bromo-3-methoxy-6-nitroaniline has been explored for its applications in organic electronics. Its ability to undergo selective reactions with other organic molecules makes it a promising candidate for the synthesis of conductive polymers and organic semiconductors. These materials are crucial for the development of flexible electronics, solar cells, and light-emitting diodes (LEDs). The nitro group, in particular, plays a key role in tuning the electronic properties of the resulting materials, making this compound a subject of intense interest among materials scientists.

The synthesis of 2-Bromo-3-methoxy-6-nitroaniline typically involves multi-step organic reactions that require precise control over reaction conditions. The bromine atom provides a handle for further modifications via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in pharmaceutical synthesis. Similarly, the methoxy group can be easily manipulated through etherification or oxidation reactions, expanding the synthetic possibilities. These features make it an indispensable tool for chemists working on complex molecular architectures.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the reactivity and properties of 2-Bromo-3-methoxy-6-nitroaniline. Molecular modeling studies have revealed insights into how different substituents influence its electronic distribution and interaction with biological targets. These computational approaches are complemented by experimental investigations, which have validated many theoretical predictions and provided empirical data on reaction outcomes. Such interdisciplinary efforts are crucial for optimizing synthetic routes and improving yields.

The pharmaceutical industry has been particularly keen on exploring derivatives of 2-Bromo-3-methoxy-6-nitroaniline due to their potential therapeutic benefits. Researchers have synthesized several analogs that exhibit promising biological activity against various diseases. For example, modifications at the nitro group have led to compounds with enhanced antimicrobial properties, while alterations at the bromine position have resulted in derivatives with improved anticancer effects. These findings underscore the compound's versatility and highlight its importance as a scaffold for drug discovery.

The environmental impact of using 2-Bromo-3-methoxy-6-nitroaniline in synthetic processes is also a topic of concern. While it offers numerous advantages in terms of reactivity and functionalization potential, researchers are increasingly focusing on developing greener synthetic methods. This includes exploring catalytic systems that minimize waste and reduce energy consumption. Such efforts align with broader trends in sustainable chemistry aimed at reducing the ecological footprint of chemical manufacturing.

In conclusion, 2-Bromo-3-methoxy-6-nitroaniline (CAS No. 90150-94-0) is a multifaceted compound with significant applications in pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules and functional materials. The ongoing research into its derivatives and synthetic methodologies continues to expand its utility across various scientific disciplines. As our understanding of its properties grows, so does its potential to contribute to advancements in medicine and technology.